Cas no 129768-38-3 (1-methyl-3-(pentafluoroethyl)-1H-pyrazole-5-carboxylic acid)

1-Methyl-3-(pentafluoroethyl)-1H-pyrazole-5-carboxylic acid is a fluorinated pyrazole derivative characterized by its unique pentafluoroethyl substituent, which enhances its electronic and steric properties. This compound is of significant interest in medicinal and agrochemical research due to its potential as a versatile intermediate for the synthesis of biologically active molecules. The presence of the carboxylic acid functional group allows for further derivatization, enabling the development of targeted compounds with tailored properties. Its high degree of fluorination contributes to improved metabolic stability and lipophilicity, making it valuable for applications requiring enhanced bioavailability or environmental persistence. The structural features of this compound make it a promising candidate for advanced chemical synthesis and drug discovery.
1-methyl-3-(pentafluoroethyl)-1H-pyrazole-5-carboxylic acid structure
129768-38-3 structure
Product Name:1-methyl-3-(pentafluoroethyl)-1H-pyrazole-5-carboxylic acid
CAS No:129768-38-3
MF:C7H5F5N2O2
MW:244.118818998337
CID:5984430
PubChem ID:14836876
Update Time:2025-05-22

1-methyl-3-(pentafluoroethyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-3-(pentafluoroethyl)-1H-pyrazole-5-carboxylic acid
    • EN300-1947157
    • SCHEMBL2355530
    • 1-methyl-3-pentafluoroethyl-1H-pyrazole-5-carboxylic acid
    • 129768-38-3
    • Inchi: 1S/C7H5F5N2O2/c1-14-3(5(15)16)2-4(13-14)6(8,9)7(10,11)12/h2H,1H3,(H,15,16)
    • InChI Key: OLNALFQUCNMHHQ-UHFFFAOYSA-N
    • SMILES: FC(C(F)(F)F)(C1C=C(C(=O)O)N(C)N=1)F

Computed Properties

  • Exact Mass: 244.02711822g/mol
  • Monoisotopic Mass: 244.02711822g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 55.1Ų

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Additional information on 1-methyl-3-(pentafluoroethyl)-1H-pyrazole-5-carboxylic acid

1-Methyl-3-(Pentafluoroethyl)-1H-Pyrazole-5-Carboxylic Acid (CAS No. 129768-38-3): A Comprehensive Overview

The compound 1-methyl-3-(pentafluoroethyl)-1H-pyrazole-5-carboxylic acid (CAS No. 129768-38-3) is a highly specialized organic molecule with significant applications in various fields, particularly in pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which combines a pyrazole ring system with a pentafluoroethyl group and a carboxylic acid moiety. The presence of these functional groups imparts distinctive chemical properties, making it a valuable compound in research and development.

Recent studies have highlighted the potential of 1-methyl-3-(pentafluoroethyl)-1H-pyrazole-5-carboxylic acid as a lead compound in drug discovery. Its ability to interact with specific biological targets, such as enzymes and receptors, has been extensively investigated. For instance, researchers have reported its efficacy in inhibiting certain kinases, which are critical in disease pathways such as cancer and inflammatory disorders. These findings underscore its potential as a therapeutic agent with high specificity and potency.

The synthesis of 1-methyl-3-(pentafluoroethyl)-1H-pyrazole-5-carboxylic acid involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the pyrazole ring through cyclization reactions, followed by functionalization with the pentafluoroethyl group and the carboxylic acid moiety. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the synthesis process, making it more efficient and scalable for industrial applications.

In terms of applications, 1-methyl-3-(pentafluoroethyl)-1H-pyrazole-5-carboxylic acid has shown promise in agrochemicals, particularly as a fungicide or herbicide. Its ability to inhibit key enzymes involved in fungal growth has been demonstrated in laboratory studies, suggesting its potential use in crop protection products. Additionally, its stability under various environmental conditions makes it a viable candidate for agricultural applications.

From an environmental perspective, the ecological impact of 1-methyl-3-(pentafluoroethyl)-1H-pyrazole-5-carboxylic acid has been a topic of recent research. Studies have focused on its biodegradation pathways and toxicity profiles to aquatic organisms. Preliminary results indicate that it exhibits low toxicity to non-target species, which is crucial for its safe use in agricultural settings.

Furthermore, the structural versatility of 1-methyl-3-(pentafluoroethyl)-1H-pyrazole-5-carboxylic acid allows for further chemical modifications to enhance its bioavailability and efficacy. Researchers are exploring the addition of various substituents to improve its pharmacokinetic properties, such as absorption and distribution within the body. These modifications could pave the way for new drug delivery systems or more effective agrochemical formulations.

In conclusion, 1-methyl-3-(pentafluoroethyl)-1H-pyrazole-5-carboxylic acid (CAS No. 129768-38-3) is a versatile compound with significant potential in multiple industries. Its unique chemical structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool in drug discovery and agrochemical development. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in addressing pressing challenges in healthcare and agriculture.

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